Cas no 58692-65-2 (1-phenyl-1-(2-phenylcyclopropyl)ethanol)
58692-65-2 structure
Product Name:1-phenyl-1-(2-phenylcyclopropyl)ethanol
CAS No:58692-65-2
MF:C17H18O
MW:238.324224948883
CID:948875
PubChem ID:300965
Update Time:2025-04-19
1-phenyl-1-(2-phenylcyclopropyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-1-(2-phenylcyclopropyl)ethanol
- AC1L6XEC
- NSC176876
- NSC-176876
- DS-003148
- DTXSID10306469
- 58692-65-2
-
- Inchi: 1S/C17H18O/c1-17(18,14-10-6-3-7-11-14)16-12-15(16)13-8-4-2-5-9-13/h2-11,15-16,18H,12H2,1H3
- InChI Key: BYMMHGJGBPBPDA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(C)C1CC1C1C=CC=CC=1
Computed Properties
- Exact Mass: 238.13584
- Monoisotopic Mass: 238.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.131
- Boiling Point: 379.8°C at 760 mmHg
- Flash Point: 156.7°C
- Refractive Index: 1.611
- PSA: 20.23
- LogP: 3.69780
1-phenyl-1-(2-phenylcyclopropyl)ethanol Related Literature
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
58692-65-2 (1-phenyl-1-(2-phenylcyclopropyl)ethanol) Related Products
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- 10487-96-4(1-phenylcyclopentan-1-ol)
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- 5785-66-0(Cyclopropyl Diphenyl Carbinol)
- 1565-71-5(3-Phenyl-3-pentanol)
- 73177-67-0(2-Methyl-1-phenyl-1-pentanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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